Cas no 101048-56-0 (3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile)

3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile structure
101048-56-0 structure
Product Name:3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
CAS No:101048-56-0
MF:C11H6F3NO
MW:225.166653156281
CID:1130709
PubChem ID:9834466
Update Time:2025-04-20

3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
    • CTK1B3892
    • ACMC-20m43s
    • CTK0G8485
    • 3-(4,4,4-Trifluoro-3-oxo-1-butenyl)benzonitrile
    • Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-butenyl)-
    • SureCN5275295
    • Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-butenyl]-
    • CTK1B3892; ACMC-20m43s; CTK0G8485; 3-(4,4,4-Trifluoro-3-oxo-1-butenyl)benzonitrile; Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-butenyl)-; 395060-13-6; SureCN5275295; Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-butenyl]-;
    • F70368
    • ZEZRYTQCLJZJSI-SNAWJCMRSA-N
    • DTXSID00876621
    • Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-buten-1-yl)-
    • Benzonitrile,3-(4,4,4-trifluoro-3-oxo-1-buten-1-yl)-
    • 395060-13-6
    • 1-(3-CYANOPHENYL)-1,1,1-TRIFLUOROBUT-3-(E)-EN-2-ONE
    • SCHEMBL5275292
    • CHEMBL76212
    • 3-Buten-2-one,111-triF-4(3-cyanophenyl)-
    • Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-buten-1-yl]-
    • (E)-3-(4,4,4-Trifluoro-3-oxobut-1-en-1-yl)benzonitrile
    • 101048-56-0
    • 3-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]benzonitrile
    • Inchi: 1S/C11H6F3NO/c12-11(13,14)10(16)5-4-8-2-1-3-9(6-8)7-15/h1-6H/b5-4+
    • InChI Key: ZEZRYTQCLJZJSI-SNAWJCMRSA-N
    • SMILES: FC(C(/C=C/C1C=CC=C(C#N)C=1)=O)(F)F

Computed Properties

  • Exact Mass: 225.04018
  • Monoisotopic Mass: 225.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile Related Literature

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